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Compound of Interest

Compound Name: Disodium 1,3-benzenedisulfonate

Cat. No.: B166255

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of disodium 1,3-
benzenedisulfonate as a supporting electrolyte and additive in various electrochemical
applications. This document includes its physicochemical properties, detailed experimental
protocols for its use in nickel electroplating, and a discussion of its potential in other
electrochemical methodologies.

Introduction

Disodium 1,3-benzenedisulfonate is a white, water-soluble organic salt.[1][2] Its high
solubility and ionic nature make it a candidate for use as a supporting electrolyte in aqueous
electrochemical systems. A supporting electrolyte is crucial in electrochemistry to increase the
conductivity of the solution and to minimize the migration of electroactive species, ensuring that
diffusion is the primary mode of mass transport to the electrode surface. While its primary
documented application in electrochemistry is as an additive in electroplating baths, its
properties suggest potential for broader use.

Physicochemical Properties

A summary of the key physical and chemical properties of disodium 1,3-benzenedisulfonate
is presented in the table below.
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Property Value Reference

Disodium m-
benzenedisulfonate, 1,3-

Synonyms . L [31[4]
Benzenedisulfonic acid

disodium salt

CAS Number 831-59-4 [3]

Molecular Formula CeHaNa206S2 [5]

Molecular Weight 282.20 g/mol [6]
White to off-white crystalline

Appearance [5]
powder

Solubility in Water 663 g/L at 20°C [3]

pH 6.9 (500 g/L in H20 at 20°C) [6]

Application in Nickel Electroplating

Disodium 1,3-benzenedisulfonate, often referred to as disodium m-benzenedisulfonate in this
context, has been successfully employed as an additive in Watts-type nickel electroplating
baths. Its primary functions are to act as a hardening agent and to reduce the internal stress of
the nickel deposit, which is critical for preventing warping and fracturing of electroformed parts.

Quantitative Data: Effect on Deposit Properties

While the full text of the original study by Metzger, Krasley, and Ogburn from 1960 was not

retrieved, a NASA technical report evaluating a similar compound (meta-benzenedisulfonic

acid) and referencing this work provides valuable insights into the effects of these additives.
The data is qualitative but clearly indicates a trend.
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Additive Concentration Current Density Effect on Internal Stress
Low Low High Tensile Stress
High Low Significant Stress Reduction
Low High High Tensile Stress

) ] Most Effective Stress
High High ]
Reduction

Table based on qualitative descriptions in the NASA technical report.

Experimental Protocol: Stress-Reducing Nickel
Electroplating

This protocol is adapted from the experimental details provided in the NASA technical report for
evaluating stress-reducing additives in a Watts nickel bath.

Objective: To deposit a nickel layer with reduced internal stress on a steel substrate using a
Watts bath containing disodium 1,3-benzenedisulfonate as an additive.

Materials:

o Watts Nickel Bath Components:
o Nickel Sulfate (NiSO4-6H20)
o Nickel Chloride (NiClz2:6H20)

o Boric Acid (H3BO3)

Additive: Disodium 1,3-benzenedisulfonate

Substrate: Cold-rolled steel strips (e.g., 18-gauge, 19 x 115 mm)

Cleaning Agents: Trichloroethylene, detergent, acid for cleaning

pH Adjustment: Nickel Carbonate (NiCOs)
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e Equipment:

o

Electroplating tank

[¢]

DC power supply

[¢]

Anodes (e.g., nickel)

Cathode holder

[e]

o

Heater with temperature controller

[¢]

Agitation system (e.g., motor-driven mixer)

[e]

pH meter
Protocol:

e Substrate Preparation: a. Degrease the steel strips by vapor degreasing with
trichloroethylene. b. Clean ultrasonically in a hot detergent solution. c. Perform an acid
cleaning step to remove any surface oxides. d. Rinse thoroughly with deionized water
between each step.

o Bath Preparation (Watts Bath): a. Prepare the Watts bath with a standard composition (e.g.,
240 g/L NiSOa4-6H20, 45 g/L NiCl2-6H20, 30 g/L H3BOs). b. Dissolve the components in
deionized water. c. Adjust the pH to between 4.0 and 4.5 using nickel carbonate. d. Heat the
bath to the operating temperature of 54°C.

« Addition of Disodium 1,3-Benzenedisulfonate: a. For a stock solution, dissolve a weighed
amount of disodium 1,3-benzenedisulfonate in a small volume of the prepared Watts bath.
b. Add the desired amount of the additive stock solution to the main plating bath to achieve
the target concentration (e.g., ranging from a few g/L to higher concentrations for significant
stress reduction).

o Electroplating: a. Immerse the prepared steel substrate (cathode) and nickel anodes into the
plating bath. b. Provide constant agitation to the bath. c. Apply a constant DC current at the
desired current density (e.g., 1 to 10.8 amp/sq dm). d. Continue plating until the desired
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deposit thickness is achieved. e. Monitor and maintain the bath temperature and pH
throughout the process.

o Post-Plating Analysis: a. Remove the plated substrate, rinse with deionized water, and dry. b.
Analyze the deposit for internal stress, hardness, and thickness using appropriate
metallurgical techniques.

Workflow Diagram:
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Caption: Workflow for Nickel Electroplating with Disodium 1,3-benzenedisulfonate.
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Potential as a General Supporting Electrolyte

While its application in electroplating is documented, the use of disodium 1,3-
benzenedisulfonate as a general-purpose supporting electrolyte for analytical techniques like
cyclic voltammetry is not well-characterized in the available literature.

Electrochemical Window and Conductivity

Specific quantitative data for the electrochemical window and conductivity of agueous solutions
of disodium 1,3-benzenedisulfonate were not found in the reviewed literature. The
electrochemical window defines the potential range within which the electrolyte is
electrochemically inert.[7] For aqueous solutions, this is typically limited by the oxidation and
reduction of water. The high solubility of disodium 1,3-benzenedisulfonate suggests that it
can form solutions with good ionic conductivity, a primary requirement for a supporting
electrolyte.

Potential in Electrochemical Sensing

There are mentions of disodium 1,3-benzenedisulfonate being used in an "electrochemical
method for detection” and exhibiting "catalytic" properties with a "low detection limit".[1]
However, specific details, protocols, or the analytes it is used to detect are not provided in the
available literature. This suggests a potential application in the development of electrochemical
sensors, but further research is needed to substantiate these claims.

A structurally related compound, 4,5-dihydroxy-1,3-benzenedisulfonic acid disodium salt
(Tiron), is known to be used in analytical chemistry for the spectrophotometric determination of
metal ions and in environmental testing for detecting heavy metals.[8] This is due to its
chelating properties, which may not be directly applicable to disodium 1,3-
benzenedisulfonate.

Conclusion

Disodium 1,3-benzenedisulfonate is a well-documented and effective additive in nickel
electroplating for reducing internal stress and increasing the hardness of the deposit. The
provided protocol offers a starting point for its application in this area. Its potential as a general
supporting electrolyte in analytical electrochemistry is plausible due to its high water solubility,
but it remains largely unexplored. Key data on its electrochemical window and conductivity are
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needed to assess its suitability for techniques like voltammetry. The claims of its catalytic
properties in electrochemical detection are intriguing and warrant further investigation to
develop new sensing applications. Researchers are encouraged to perform initial
characterizations, such as cyclic voltammetry on an inert electrode in a solution of disodium
1,3-benzenedisulfonate, to determine its practical electrochemical window and to explore its
potential in sensing applications.

Logical Relationship Diagram:
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Caption: Applications and Research Areas for Disodium 1,3-benzenedisulfonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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